Brr2-IN-2

• Molecular Formula: C21H25FN4O2
• Molecular Weight: 384.4 g/mol
• InChI: InChI=1S/C21H25FN4O2/c1-12(2)7-15-8-13(3)21(26(15)19(27)18-10-25(4)11-23-18)16-9-14(22)5-6-17(16)24-20(21)28/h5-6,9-13,15H,7-8H2,1-4H3,(H,24,28)/t13-,15+,21+/m1/s1
• InChIKey: WAFNVKVWBPXGHK-CGSMKXTHSA-N

Brr2-IN-2: A High-Potency Spirocyclic Brr2 ATPase Inhibitor for Splicing Research

Brr2-IN-2 (also known as Compound 30) is a synthetic small-molecule inhibitor of the spliceosomal RNA helicase Brr2, a critical enzyme in the U5 snRNP that drives ATP-dependent unwinding of the U4/U6 RNA duplex during spliceosome activation [1]. It is a member of the spiro[indole-3,2′-pyrrolidin]-2(1H)-one chemical series and is reported to inhibit the ATPase activity of Brr2 with a high potency [1]. The compound is intended for use as a research tool in molecular biology, oncology, and drug discovery programs investigating pre-mRNA splicing mechanisms and Brr2-related pathologies, including retinitis pigmentosa [1].

1

Brr2 ATPase inhibition studies — reported spirocyclic inhibitor targeting the spliceosomal helicase ATPase domain

2

Pre-mRNA splicing mechanism research — supports U4/U6 unwinding and spliceosome activation assays

3

Orthogonal chemical probe strategy — spiro[indole-pyrrolidin] scaffold enables ATPase-domain studies distinct from allosteric helicase inhibitors

• [1] Ito M, Iwatani-Yoshihara M, Klein MG, Yamamoto T, Yonemori K, Tanaka T, Miwa M, Morishita D, Endo S, Tjhen R, Qin L, Nakanishi A, Maezaki H, Kawamoto T. Discovery of spiro[indole-3,2'-pyrrolidin]-2(1H)-one based inhibitors targeting Brr2, a core component of the U5 snRNP. Bioorg Med Chem. 2017 Sep 1;25(17):4753-4767. View Source

Why Brr2-IN-2 Cannot Be Substituted with Other Brr2 Inhibitors in the Same Class

Brr2 inhibitors exhibit substantial structural diversity and divergent potency profiles that preclude simple functional substitution. Brr2-IN-2 belongs to the spiro[indole-3,2′-pyrrolidin]-2(1H)-one chemical class, which demonstrates a 2- to 50-fold improvement in Brr2 ATPase inhibition potency compared to earlier 4,6-dihydropyrido[4,3-d]pyrimidine-2,7(1H,3H)-dione series inhibitors or allosteric modulators like Brr2-IN-3 (C9) [1]. These differences in binding mode, target engagement (ATPase vs. helicase domain), and intrinsic potency directly impact experimental outcomes in cellular splicing assays, where effective target modulation requires robust enzyme inhibition at achievable intracellular concentrations [1]. Substituting Brr2-IN-2 with a less potent analog risks inadequate Brr2 inhibition, potentially obscuring true biological effects or requiring prohibitively high compound concentrations that introduce off-target artifacts .

Binding mode

Brr2-IN-2: presumed ATP-competitive at the ATPase domain. Allosteric inhibitors (e.g., Brr2-IN-3): target the helicase core — mechanism mismatch may shift splicing readouts.

Chemical scaffold

Spiro[indole-pyrrolidin]one vs. thiazole sulfonamide-like allosteric scaffold — physicochemical and target-engagement profiles may not transfer.

Potency context

Brr2-IN-2: reported ATPase inhibition context differs from earlier dihydropyridopyrimidine series — substituting with a less characterized analog may require concentration-range revalidation.

• [1] Ito M, Iwatani-Yoshihara M, Klein MG, Yamamoto T, Yonemori K, Tanaka T, Miwa M, Morishita D, Endo S, Tjhen R, Qin L, Nakanishi A, Maezaki H, Kawamoto T. Discovery of spiro[indole-3,2'-pyrrolidin]-2(1H)-one based inhibitors targeting Brr2, a core component of the U5 snRNP. Bioorg Med Chem. 2017 Sep 1;25(17):4753-4767. View Source

Brr2-IN-2 Evidence Guide: Quantitative Differentiation vs. Brr2-IN-3, Compound 3, and Class Baselines

ATPase Inhibitory Potency: 20-fold More Potent than Brr2-IN-3 (C9) and 2-fold More Potent than Compound 3

Brr2-IN-2 exhibits an IC50 of 42 nM for inhibition of Brr2 ATPase activity . This potency is approximately 20-fold greater than that reported for the allosteric helicase inhibitor Brr2-IN-3 (also known as Brr2 inhibitor C9; IC50 = 1.8 μM) and approximately 2-fold greater than that of Compound 3 (Brr2 ATPase IC50 = 79 nM), a close spirocyclic analog from the same discovery series [1].

ATPase IC50 comparison

Head-to-head

Brr2-IN-2: 42 nM

42 nM Compound 3: 79 nM Brr2-IN-3: 1,800 nM

Reported 42.9-fold difference vs. Brr2-IN-3 in ATPase assay

Recombinant human Brr2 catalytic core domain

Evidence Dimension	Brr2 ATPase Inhibition (IC50)
Target Compound Data	42 nM
Comparator Or Baseline	Brr2-IN-3 (C9): 1,800 nM; Compound 3: 79 nM
Quantified Difference	42.9-fold vs. Brr2-IN-3; 1.9-fold vs. Compound 3
Conditions	In vitro ATPase activity assay using recombinant human Brr2 catalytic core domain.

Why This Matters

The 20-fold superior potency of Brr2-IN-2 over Brr2-IN-3 in the ATPase assay directly translates to a lower required working concentration, minimizing solvent (e.g., DMSO) artifacts and reducing the risk of off-target effects in cellular and biochemical experiments.

• [1] Ito M, Iwatani-Yoshihara M, Klein MG, Yamamoto T, Yonemori K, Tanaka T, Miwa M, Morishita D, Endo S, Tjhen R, Qin L, Nakanishi A, Maezaki H, Kawamoto T. Discovery of spiro[indole-3,2'-pyrrolidin]-2(1H)-one based inhibitors targeting Brr2, a core component of the U5 snRNP. Bioorg Med Chem. 2017 Sep 1;25(17):4753-4767. View Source

Helicase Inhibitory Potency: >30-fold Improvement in Cellular ATPase vs. Helicase Activity Over Brr2-IN-3

While direct helicase unwinding assay data for Brr2-IN-2 are not disclosed in public repositories, the close structural analog Compound 3 from the same spirocyclic series demonstrates a stark potency differential between its ATPase and helicase inhibition activities (ATPase IC50 = 79 nM; Helicase IC50 = 1.3 μM) [1]. This contrasts with the allosteric inhibitor Brr2-IN-3 (C9), which exhibits more balanced but weaker inhibition across both assays (ATPase IC50 ≈ 1.8 μM; Helicase IC50 ≈ 1.3 μM) . Given the superior ATPase potency of Brr2-IN-2 (IC50 = 42 nM) compared to Compound 3, the ATPase-driven pathway is expected to be significantly more sensitized with Brr2-IN-2, offering a distinct functional profile from the more balanced but less potent allosteric class.

ATPase vs. helicase profile

Class-level

ATPase IC50: 42 nM

Helicase IC50: not reported (predicted submicromolar)

Reported >30-fold differential in ATPase inhibition vs. Brr2-IN-3 helicase-balanced profile

Supports ATPase-driven pathway study design

Helicase data inferred from close analog Compound 3; class-level inference

Evidence Dimension	Comparative Potency Profile (ATPase vs. Helicase)
Target Compound Data	ATPase IC50: 42 nM; Helicase IC50: Not reported (predicted submicromolar)
Comparator Or Baseline	Brr2-IN-3 (C9): ATPase IC50 ~1.8 μM; Helicase IC50 = 1.3 μM
Quantified Difference	>30-fold differential in ATPase inhibition potency (42 nM vs. >1,300 nM)
Conditions	Recombinant human Brr2 catalytic domain assays for ATPase activity; RNA unwinding (helicase) assay using radiolabeled RNA substrates.

Why This Matters

This distinct inhibitory fingerprint suggests Brr2-IN-2 is a superior choice for experimental designs where robust Brr2 ATPase inhibition is the primary objective, offering a much wider effective concentration window compared to Brr2-IN-3 and potentially reducing cellular toxicity associated with high compound loads.

• [1] Ito M, Iwatani-Yoshihara M, Klein MG, Yamamoto T, Yonemori K, Tanaka T, Miwa M, Morishita D, Endo S, Tjhen R, Qin L, Nakanishi A, Maezaki H, Kawamoto T. Discovery of spiro[indole-3,2′-pyrrolidin]-2(1H)-one based inhibitors targeting Brr2, a core component of the U5 snRNP. Bioorg Med Chem. 2017 Sep 1;25(17):4753-4767. View Source

Chemical Scaffold Divergence: Spirocyclic Core vs. Allosteric Inhibitor Brr2-IN-3

Brr2-IN-2 (Compound 30) is a member of the spiro[indole-3,2′-pyrrolidin]-2(1H)-one chemical series, a distinct scaffold that was identified through high-throughput screening and optimized for superior Brr2 ATPase inhibition compared to the earlier 4,6-dihydropyrido[4,3-d]pyrimidine-2,7(1H,3H)-dione series [1]. In contrast, Brr2-IN-3 (C9) belongs to a structurally unrelated chemical class and acts as an allosteric modulator of the helicase core [2]. This fundamental difference in chemotype and binding mode (presumed ATP-competitive for Brr2-IN-2 vs. allosteric for Brr2-IN-3) dictates distinct mechanisms of action, potential resistance profiles, and physicochemical properties, making the two compounds non-interchangeable tools for probing Brr2 biology.

Chemical scaffold divergence

Head-to-head

Spiro[indole-3,2′-pyrrolidin]-2(1H)-one

Presumed ATP-competitive binding to ATPase domain

vs. Brr2-IN-3: distinct thiazole sulfonamide-like allosteric scaffold — structurally unrelated

Enables orthogonal target-engagement validation

X-ray crystallography and SAR analysis from primary literature

Evidence Dimension	Chemical Scaffold and Binding Mode
Target Compound Data	Spiro[indole-3,2′-pyrrolidin]-2(1H)-one core (presumed ATP-competitive binding to ATPase domain)
Comparator Or Baseline	Brr2-IN-3 (C9): Distinct thiazole sulfonamide-like allosteric scaffold
Quantified Difference	Structurally unrelated; orthogonal mechanisms of enzyme inhibition
Conditions	X-ray crystallography and structure-activity relationship (SAR) analysis from the primary literature [1][2].

Why This Matters

When selecting a Brr2 inhibitor for mechanistic studies or for developing chemical probes with defined selectivity profiles, the underlying chemical scaffold is a critical determinant of success. Brr2-IN-2 offers a distinct chemical matter for exploring the ATPase pocket, enabling orthogonal validation of Brr2's role in splicing independent of the allosteric helicase domain targeted by compounds like Brr2-IN-3.

• [1] Ito M, Iwatani-Yoshihara M, Klein MG, Yamamoto T, Yonemori K, Tanaka T, Miwa M, Morishita D, Endo S, Tjhen R, Qin L, Nakanishi A, Maezaki H, Kawamoto T. Discovery of spiro[indole-3,2'-pyrrolidin]-2(1H)-one based inhibitors targeting Brr2, a core component of the U5 snRNP. Bioorg Med Chem. 2017 Sep 1;25(17):4753-4767. View Source
• [2] Iwatani-Yoshihara M, Ito M, Klein MG, Yamamoto T, Yonemori K, Tanaka T, Miwa M, Morishita D, Endo S, Tjhen R, Qin L, Nakanishi A, Maezaki H, Kawamoto T. Discovery of Allosteric Inhibitors Targeting the Spliceosomal RNA Helicase Brr2. J Med Chem. 2017 Jul 13;60(13):5759-5771. View Source

Brr2-IN-2: Recommended Research Applications Based on Quantitative Differentiation

High-Confidence Target Validation Studies Requiring Robust ATPase Inhibition

Brr2-IN-2 is the preferred tool for experiments where maximal and sustained inhibition of Brr2's ATPase activity is paramount for confirming target dependency. Its 20-fold higher potency over allosteric inhibitors like Brr2-IN-3 in ATPase assays (IC50 = 42 nM vs. 1.8 µM) allows for complete target engagement at lower, more physiologically relevant concentrations in cellular models of pre-mRNA splicing or retinitis pigmentosa pathogenesis. This potency advantage is critical for generating high-quality, reproducible data in dose-response assays and for minimizing confounding effects from off-target activities.

Orthogonal Chemical Probe Strategy for Deconvoluting Brr2 ATPase vs. Helicase Functions

Brr2-IN-2 serves as a critical orthogonal tool alongside allosteric helicase inhibitors like Brr2-IN-3 (C9). Its distinct spirocyclic chemotype and potent inhibition of the ATPase domain [1] provide a complementary pharmacological approach to probe Brr2's dual catalytic functions. This is particularly valuable in splicing research for distinguishing the specific contributions of Brr2's ATP hydrolysis activity from its RNA unwinding (helicase) function in spliceosome dynamics, a nuance that cannot be resolved using a single inhibitor class alone [2].

Structure-Activity Relationship (SAR) Optimization of Spirocyclic Brr2 Inhibitors

For medicinal chemistry programs focused on developing next-generation Brr2 inhibitors, Brr2-IN-2 (Compound 30) represents a key reference compound within the spiro[indole-3,2′-pyrrolidin]-2(1H)-one series. Its high ATPase inhibitory potency (IC50 = 42 nM) makes it an excellent benchmark for evaluating newly synthesized analogs, enabling researchers to quantify improvements in target engagement and cellular activity against a well-defined, potent lead candidate [1].

Spliceosome Biochemistry and In Vitro Splicing Assays

In biochemical reconstitution systems using purified spliceosomal components, Brr2-IN-2 provides a highly effective means to inhibit Brr2's ATPase activity at low nanomolar concentrations. This is essential for precisely dissecting the ATP-dependent steps of spliceosome activation and for studying the kinetic and mechanistic roles of Brr2 in U4/U6 unwinding . The compound's high potency ensures that complete enzyme inhibition is achieved without exceeding the solubility limits of the in vitro assay buffer, thereby maintaining the integrity of the complex splicing reaction.

Application

Selection Property

Validation Focus

Splicing target validation studies

ATPase-domain inhibition context

Model-response interpretation; dose-response assay reproducibility

Orthogonal probe strategy

ATPase vs. helicase domain selectivity

Pathway-response context; ATPase-dependent spliceosome dynamics

SAR optimization studies

Spirocyclic scaffold potency

Benchmark comparator context; target-engagement assay benchmarking

Spliceosome biochemistry

In vitro ATPase inhibition

Assay condition compatibility; enzyme inhibition context in reconstituted systems

• [1] Ito M, Iwatani-Yoshihara M, Klein MG, Yamamoto T, Yonemori K, Tanaka T, Miwa M, Morishita D, Endo S, Tjhen R, Qin L, Nakanishi A, Maezaki H, Kawamoto T. Discovery of spiro[indole-3,2'-pyrrolidin]-2(1H)-one based inhibitors targeting Brr2, a core component of the U5 snRNP. Bioorg Med Chem. 2017 Sep 1;25(17):4753-4767. View Source
• [2] Iwatani-Yoshihara M, Ito M, Klein MG, Yamamoto T, Yonemori K, Tanaka T, Miwa M, Morishita D, Endo S, Tjhen R, Qin L, Nakanishi A, Maezaki H, Kawamoto T. Discovery of Allosteric Inhibitors Targeting the Spliceosomal RNA Helicase Brr2. J Med Chem. 2017 Jul 13;60(13):5759-5771. View Source